Cas no 338423-63-5 (ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate)

• Product Name: ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate
• CAS No: 338423-63-5
• CID: 4647469
• Update Time: 2025-06-12

ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate

Additional information on ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate

Research Brief on Ethyl 2-({4-[(4-Chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate (CAS: 338423-63-5)

Ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate (CAS: 338423-63-5) is a novel pyrimidine derivative that has recently gained attention in chemical biology and medicinal chemistry research. This compound features a unique molecular scaffold combining pyrimidine core with chlorophenyl and propanoate moieties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a kinase inhibitor and its role in modulating cellular signaling pathways.

The synthesis of this compound typically involves multi-step organic reactions, with key steps including the formation of the pyrimidine ring and subsequent functionalization with the chlorophenylsulfanyl and propanoate groups. Analytical characterization using NMR, HPLC-MS, and X-ray crystallography has confirmed its structural integrity. Researchers have noted its relatively high stability under physiological conditions, which is crucial for potential pharmaceutical applications.

Recent in vitro studies have demonstrated that ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate exhibits selective inhibitory activity against certain protein kinases involved in inflammatory pathways. Preliminary data suggest IC50 values in the low micromolar range, with particular potency against JAK family kinases. These findings position the compound as a potential lead for developing new anti-inflammatory agents.

Structure-activity relationship (SAR) studies have revealed that both the chlorophenylsulfanyl group at the 4-position and the propanoate ester at the 2-position are critical for maintaining biological activity. Molecular docking simulations indicate that the compound binds to the ATP-binding site of target kinases, with the chlorophenyl group extending into a hydrophobic pocket that contributes to binding affinity.

Current research efforts are focusing on optimizing the pharmacokinetic properties of this compound. Recent modifications to the ester moiety have shown promise in improving metabolic stability while maintaining target engagement. Several analogs have demonstrated enhanced cellular permeability in Caco-2 assays, suggesting potential for oral bioavailability.

In vivo studies in animal models of inflammation have yielded encouraging preliminary results. The compound has shown significant reduction in pro-inflammatory cytokine levels at doses that were well-tolerated. These findings support further investigation of this chemical scaffold for therapeutic development.

From a drug discovery perspective, ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate represents an interesting starting point for medicinal chemistry optimization. Its relatively simple synthetic route and demonstrated biological activity make it an attractive candidate for further development. Future research directions likely include comprehensive toxicology studies and further exploration of its mechanism of action at the molecular level.

The compound's unique chemical structure also presents opportunities for development as a chemical biology tool. Researchers are investigating its potential as a selective probe for studying kinase signaling networks, particularly in immune cell function. The distinct spectroscopic properties of the molecule may enable its use in fluorescence-based assays for high-throughput screening applications.

As research progresses, ethyl 2-({4-[(4-chlorophenyl)sulfanyl]-5-methoxypyrimidin-2-yl}sulfanyl)propanoate (CAS: 338423-63-5) continues to demonstrate significant potential in both therapeutic and research applications. The coming years will likely see increased interest in this compound as more detailed mechanistic studies and preclinical evaluations are completed.